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Introduction

Lysine Acetyltransferase 7 (KAT7), also known as CTK7A, HBOL1, or MYSTZ2, is a key histone
acetyltransferase (HAT) involved in crucial cellular processes, including DNA replication and
transcriptional regulation.[1][2] As a member of the MYST family of HATs, KAT7 specifically
acetylates histone H3 at lysine 14 (H3K14ac) and histone H4 at lysines 5, 8, and 12 (H4K5ac,
H4K8ac, H4K12ac).[2][3] Dysregulation of KAT7 activity has been implicated in various
diseases, most notably cancer, making it an attractive therapeutic target.[4][5]

These application notes provide detailed protocols for various in vitro assays to measure the
enzymatic activity of KAT7 and to screen for its inhibitors. The described methods include
radiometric assays, AlphaLISA, TR-FRET, and colorimetric coupled-enzyme assays.

Data Presentation: Inhibitor IC50 Values

The following table summarizes the half-maximal inhibitory concentration (IC50) values for
several small molecule inhibitors of KAT7, providing a comparative overview of their potencies.
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Compound IC50 (nM) Assay Type Reference
Radiometric HAT

WM-8014 2,000 [5]
Assay
Radiometric HAT

WM-3835 700 [6][71[8]
Assay
Radiometric HAT

PF-9363 3,100 [5]
Assay

Radiometric HAT
WM-1119 >10,000 [5]
Assay

Signaling Pathways and Experimental Workflows

To visualize the cellular context of KAT7 activity and the general workflow for its inhibition
analysis, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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